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Compound of Interest

Compound Name: Isovaleric anhydride

Cat. No.: B075134 Get Quote

Isovaleric Anhydride: Technical Support Center
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling, spill management, and disposal of isovaleric anhydride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of isovaleric anhydride?

A1: Isovaleric anhydride is a corrosive liquid that can cause severe skin burns and eye

damage.[1][2] It may also be corrosive to metals.[1][2] Inhalation of mists or vapors can cause

respiratory irritation.[2] It is a combustible liquid and is sensitive to moisture.[2][3]

Q2: What personal protective equipment (PPE) is required when handling isovaleric
anhydride?

A2: A comprehensive PPE setup is crucial when working with isovaleric anhydride. This

includes:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if

there is a splash risk.[1]

Hand Protection: Wear impervious, acid-resistant gloves.[1]
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Body Protection: An acid-resistant lab coat or protective suit is necessary to prevent skin

contact.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood.[2][3] If vapor or mist generation is likely, a NIOSH-approved respirator

with an appropriate cartridge is required.[1]

Q3: What should I do in case of accidental skin or eye contact?

A3: Immediate action is critical to mitigate harm.

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area

with plenty of water for at least 15 minutes.[4] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present

and easy to do.[1] Seek immediate medical attention.[1]

Q4: How should I store isovaleric anhydride?

A4: Store isovaleric anhydride in a tightly closed container in a cool, dry, and well-ventilated

area.[2][3] It should be stored away from heat, sparks, open flames, and incompatible

substances such as strong oxidizing agents, strong acids, and strong bases.[2] The storage

area should be designated for corrosive materials.[2]

Troubleshooting Guide for Spills
Problem: I have spilled a small amount of isovaleric anhydride on the lab bench.

Solution:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: Work under a chemical fume hood or ensure the area is well-ventilated.

Don Appropriate PPE: Before cleaning, ensure you are wearing the correct PPE as outlined

in the FAQs.
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Contain the Spill: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, dry sand, or earth.[1][4] Do not use combustible materials like sawdust.

Neutralize (Optional but Recommended): For small spills, cautiously neutralize the absorbed

material with a weak base like sodium bicarbonate or soda ash.

Collect Absorbent Material: Carefully scoop the absorbed and neutralized material into a

suitable, labeled container for hazardous waste.

Decontaminate the Area: Wipe down the spill area with a suitable decontaminating agent,

followed by soap and water.

Dispose of Waste: Dispose of the container with the absorbed material and any

contaminated cleaning materials as hazardous waste according to your institution's and local

regulations.[1]

Problem: A larger volume of isovaleric anhydride has been spilled.

Solution:

Evacuate the Area: Immediately evacuate all non-essential personnel from the spill area.

Isolate the Area: Close doors to the affected area to prevent the spread of vapors.

Call for Emergency Assistance: Contact your institution's emergency response team or local

hazardous materials team. Do not attempt to clean up a large spill on your own.

Provide Information: Be prepared to provide the emergency response team with the Safety

Data Sheet (SDS) for isovaleric anhydride.

Quantitative Data Summary
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Parameter Value Source

Appearance Clear, colorless liquid [3]

Odor Strong, pungent, vinegar-like [5]

Boiling Point 215 °C (419 °F) [2]

Flash Point 91 °C (195.8 °F) [2]

Solubility in Water Reacts with water [4]

Occupational Exposure Limits
No specific limits established

for isovaleric anhydride.
[6]

(Reference) Acetic Anhydride

OSHA PEL
5 ppm (20 mg/m³) TWA [5]

(Reference) Acetic Anhydride

NIOSH REL
5 ppm (20 mg/m³) Ceiling [5]

(Reference) Acetic Anhydride

ACGIH TLV
5 ppm (21 mg/m³) TWA [5]

Note: TWA (Time-Weighted Average), PEL (Permissible Exposure Limit), REL (Recommended

Exposure Limit), TLV (Threshold Limit Value), Ceiling (Concentration that should not be

exceeded at any time).

Experimental Protocol: Small-Scale Spill
Neutralization and Cleanup
Objective: To safely neutralize and clean up a small spill (less than 100 mL) of isovaleric
anhydride in a laboratory setting.

Materials:

Spill kit containing:

Inert absorbent material (vermiculite or dry sand)
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Sodium bicarbonate (or other weak base)

Scoop or dustpan (spark-proof)

Heavy-duty sealable bags or a labeled container for hazardous waste

Appropriate PPE (chemical splash goggles, face shield, acid-resistant gloves, lab coat)

pH indicator strips

Decontamination solution (e.g., 5% sodium bicarbonate solution)

Soap and water

Procedure:

Immediate Response: 1.1. Alert personnel in the immediate area. 1.2. If not already working

in one, ensure the spill is in a well-ventilated area or move to a fume hood if safe to do so.

1.3. Don the required PPE.

Containment and Absorption: 2.1. Cover the spill with a generous amount of inert absorbent

material, working from the outside in to prevent spreading.[4] 2.2. Ensure all the liquid is

absorbed.

Neutralization: 3.1. Cautiously sprinkle sodium bicarbonate over the absorbed material. Be

aware that this may cause some effervescence. 3.2. Mix gently with a spark-proof scoop until

the effervescence ceases. 3.3. Moisten a pH indicator strip with water and touch it to the

mixture to ensure the pH is neutral (around 7). Add more sodium bicarbonate if necessary.

Cleanup: 4.1. Carefully collect the neutralized absorbent material using a spark-proof scoop

and place it into a heavy-duty sealable bag or a designated hazardous waste container.[2]

4.2. Seal the bag/container and label it clearly as "Isovaleric Anhydride Spill Debris" with

the date.

Decontamination: 5.1. Wipe the spill surface with a 5% sodium bicarbonate solution, followed

by a thorough wash with soap and water. 5.2. Place all used cleaning materials (wipes,

gloves, etc.) into the hazardous waste container.
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Disposal: 6.1. Dispose of the sealed hazardous waste container according to your

institution's and local environmental regulations.[1] Do not dispose of it in the regular trash.

Logical Workflow for Spill Response
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Isovaleric Anhydride Spill Occurs
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Caption: Decision workflow for handling isovaleric anhydride spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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